Cas no 88382-52-9 (Propanedioic acid, methylene-, monobutyl ester)

• Product Name: Propanedioic acid, methylene-, monobutyl ester
• CAS No: 88382-52-9
• MF: C₈H₁₁O₄
• MW: 171.170542955399
• CID: 634598
• PubChem ID: 18618551
• Update Time: 2025-04-19

Propanedioic acid, methylene-, monobutyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, methylene-, monobutyl ester
• 2-butoxycarbonylprop-2-enoate
• 88382-52-9
• 2-(BUTOXYCARBONYL)PROP-2-ENOATE
• DTXSID50595178

• Inchi： 1S/C8H12O4/c1-3-4-5-12-8(11)6(2)7(9)10/h2-5H2,1H3,(H,9,10)/p-1
• InChI Key： HJIGCDGIVYPLOK-UHFFFAOYSA-M
• SMILES： O(C(C(=C)C(=O)[O-])=O)CCCC

Computed Properties

• Exact Mass: 171.06573383g/mol
• Monoisotopic Mass: 171.06573383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.4Ų